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Compound of Interest

Compound Name:
2-((Dimethylamino)methyl)pyridin-

3-ol

Cat. No.: B146744 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2-
((Dimethylamino)methyl)pyridin-3-ol, CAS number 2168-13-0. It is a pyridine derivative with

known applications as a key intermediate in the synthesis of various chemical entities. This

document consolidates its chemical and physical properties, provides a detailed experimental

protocol for its synthesis, and outlines its known biological significance, primarily as a precursor

to more complex molecules. The information is presented to support research and

development activities in medicinal chemistry and related fields.

Chemical and Physical Properties
2-((Dimethylamino)methyl)pyridin-3-ol is a solid at room temperature.[1][2] Its properties are

summarized in the tables below, compiled from various sources.

Table 1: General and Physical Properties
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Property Value Source(s)

CAS Number 2168-13-0 [1][3][4]

Molecular Formula C₈H₁₂N₂O [1][3][4]

Molecular Weight 152.19 g/mol [3][4]

Appearance
White or beige crystalline

powder
[5]

Melting Point 55-60 °C [6]

56-59 °C (lit.) [5]

Boiling Point 98 °C (4 mmHg) [5][6]

Storage Temperature
Room Temperature, Sealed in

Dry Conditions
[1][7]

Table 2: Chemical Identifiers
Identifier Type Identifier Source(s)

IUPAC Name

2-

[(dimethylamino)methyl]pyridin

-3-ol

[1][3]

InChI

1S/C8H12N2O/c1-10(2)6-7-

8(11)4-3-5-9-7/h3-

5,11H,6H2,1-2H3

[1][3]

InChIKey
NUMYETXZBQVFDX-

UHFFFAOYSA-N
[1][3]

SMILES CN(C)CC1=NC=CC=C1O [6]

Table 3: Spectral Data References
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Spectral Data Type Availability Source(s)

FTIR Spectra
Available (Crystalline Phase,

Melt)
[3]

ATR-IR Spectra Available [3]

Vapor Phase IR Spectra Available [3]

Mass Spectrum (EI) Data Available [8]

NMR, HPLC, LC-MS Data Available from Supplier [9]

Synthesis
The primary method for the synthesis of 2-((Dimethylamino)methyl)pyridin-3-ol is the

Mannich reaction.[10] This reaction involves the aminoalkylation of an acidic proton located on

an organic compound. In this case, 3-pyridol is reacted with formaldehyde and dimethylamine.

Experimental Protocol: Mannich Reaction Synthesis
Materials:

3-hydroxypyridine (2.10 mol)

50% aqueous dimethylamine (228 g)

36% aqueous formaldehyde (210 g)

Water (500 mL)

Procedure:

To a solution of 3-hydroxypyridine (200 g, 2.10 mol) in water (500 mL), sequentially add 50%

aqueous dimethylamine (228 g) and 36% aqueous formaldehyde (210 g).[11]

Stir the reaction mixture at room temperature.[11]

Heat the mixture to 50 °C and maintain this temperature for 4 hours.[11]
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Upon completion of the reaction, remove the solvent by distillation under reduced pressure.

[11]

Collect the precipitated crystals by filtration to yield 2-((dimethylamino)methyl)-3-

hydroxypyridine.[11]

Expected Yield: 65% (207 g)[11]

Biological Significance and Applications
While 2-((Dimethylamino)methyl)pyridin-3-ol is noted for its potential as a building block in

the synthesis of pharmaceuticals, its most documented role is as a direct precursor to the

carbamate nerve agent EA-4056.[10][12]

The compound itself is classified as a skin and eye irritant and may cause respiratory irritation.

[1] Due to its role as a precursor to a highly toxic substance, handling should be performed with

appropriate safety precautions.

The pyridine-2-methylamine scaffold, to which this compound belongs, has been investigated

for other biological activities. For instance, derivatives of this scaffold have been identified as

inhibitors of the Mycobacterial membrane protein Large 3 (MmpL3), a promising target for new

antitubercular agents.[11] However, specific biological activity data for 2-
((Dimethylamino)methyl)pyridin-3-ol in this or other contexts is not readily available in the

public domain.

Visualizations
Synthesis and Conversion Workflow
The following diagram illustrates the synthesis of 2-((Dimethylamino)methyl)pyridin-3-ol via

the Mannich reaction and its subsequent use as a precursor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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